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Compound of Interest

Compound Name: 1,3,5-Triphenyl-1,5-pentanedione

Cat. No.: B1329822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3,5-triphenyl-1,5-pentanedione, including

its chemical identity, physicochemical properties, a proposed synthetic route, and potential

biological applications based on related structures.

Chemical Identity and Nomenclature
The unequivocally accepted IUPAC name for the compound is 1,3,5-triphenyl-1,5-
pentanedione.[1][2][3] It is also commonly referred to as 1,3,5-triphenylpentane-1,5-dione.[2]

[4][5] This molecule is a symmetrical diketone with a central phenyl group attached to the third

carbon of a five-carbon chain, and terminal phenyl groups attached to the carbonyl carbons.

Physicochemical and Spectroscopic Data
The known properties of 1,3,5-triphenyl-1,5-pentanedione are summarized in the table below.

This data is essential for its identification, purification, and handling in a laboratory setting.
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Property Value Source

CAS Registry Number 6263-84-9 [1][2][3][4][6][7]

Molecular Formula C₂₃H₂₀O₂ [1][3][6]

Molecular Weight 328.40 g/mol [1][4][6]

Melting Point 85 °C [4]

Boiling Point (Predicted) 509.4 ± 50.0 °C [4]

Density (Predicted) 1.127 ± 0.06 g/cm³ [4]

Appearance Not specified (typically solid)

Solubility Not specified

Spectroscopic Data

IR and Mass Spectrometry

data are available through the

NIST WebBook.[1]

Proposed Synthesis: Experimental Protocol
While specific literature detailing the synthesis of 1,3,5-triphenyl-1,5-pentanedione is not

abundant, a logical and efficient synthetic route can be proposed based on established organic

chemistry principles, such as the Michael addition followed by an Aldol-type reaction. A study

on the green synthesis of analogous 1,3,5-triarylpentane-1,5-diones provides a strong basis for

this proposed protocol.[8]

The proposed reaction involves a base-catalyzed condensation of acetophenone and

benzaldehyde.
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Reactants

Reaction Steps

Product

reactant_node intermediate_node product_node catalyst_node Acetophenone (2 eq)

1. Michael Addition

Base Catalyst
(e.g., NaOH)

Benzaldehyde (1 eq)

Base Catalyst
(e.g., NaOH)

2. Aldol Condensation

1,3,5-Triphenyl-1,5-pentanedione

1,3,5-Triarylpentane
-1,5-dione Derivative

Tyrosinase Enzyme Melanin
Catalyzes

L-DOPA

Binds to
active site

 Inactivates
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start_node process_node target_node outcome_node 1,3,5-Triphenyl-1,5-pentanedione
(Lead Compound)

Library Synthesis &
Structural Modification

Scaffold for
Derivatization

High-Throughput Screening
(e.g., Enzyme Assays)

Identification of
Biological Target

(e.g., Tyrosinase, Kinases)

Identifies 'Hits'

Lead Optimization
(ADMET Profiling)

Guides SAR

Therapeutic Application
(e.g., Dermatology, Oncology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,3,5-Triphenyl-1,5-
pentanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329822#1-3-5-triphenyl-1-5-pentanedione-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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